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Get Quote

Technical Support Center: Iodine-120 PET
Imaging
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

common challenges encountered during Iodine-120 (I-120) Positron Emission Tomography

(PET) imaging experiments, with a specific focus on background correction techniques.

Frequently Asked Questions (FAQs)
Q1: What is the primary source of high background in I-120 PET imaging?

A1: The primary source of high background in I-120 PET imaging is prompt gamma

coincidences.[1][2] I-120 is a non-pure positron emitter, meaning that in addition to positrons,

its decay scheme includes the emission of gamma rays that are in cascade with the positron

emission.[2] These prompt gamma photons can be detected in coincidence with one of the 511

keV annihilation photons, creating spurious "true" coincidence events. These events are not

random in timing and therefore are not corrected by standard randoms correction methods like
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delayed window subtraction. This leads to an elevated background that degrades image

contrast and quantitative accuracy.[1][3]

Q2: How does the background from prompt gamma coincidences affect quantitative analysis?

A2: The background from prompt gamma coincidences can lead to a significant overestimation

of radioactivity in regions of interest and a decrease in image contrast.[1] This can obscure the

visualization of small lesions and lead to inaccurate measurements of radiotracer uptake, which

is critical for dosimetry calculations and drug development studies.[4] In phantom studies with I-

120, it has been shown that without proper background correction, erroneous positive and

negative radioactivity values can be found in "cold" inserts where no radioactivity is present.[5]

[6]

Q3: What are the key differences in background correction between I-120 and standard PET

isotopes like F-18?

A3: Standard PET isotopes like Fluorine-18 (F-18) are considered "pure" positron emitters and

do not have significant prompt gamma emissions. Therefore, background correction for F-18

primarily focuses on scatter and random coincidences. For I-120, an additional and significant

source of background from prompt gamma coincidences must be addressed.[2] This requires

specialized correction techniques beyond what is typically used for F-18 imaging.

Q4: Can I use the delayed window subtraction method to correct for the high background in I-

120 imaging?

A4: No, the delayed window subtraction method is designed to correct for random

coincidences, which are events that are not truly coincident in time. Prompt gamma

coincidences in I-120 imaging are "true" coincidences because the prompt gamma is emitted in

cascade with the positron. Therefore, these events are not captured and corrected by the

delayed window technique.[7]
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Issue Possible Cause
Recommended Solution &

Experimental Protocol

High background noise across

the entire field of view, leading

to poor image contrast.

Prompt gamma coincidences

from the decay of I-120 are not

being adequately corrected.[1]

Implement a model-based

prompt gamma correction

(PGC) algorithm.Protocol:1.

Acquire PET data in list-mode

format to retain all event

information.2. Utilize a

reconstruction software that

includes a PGC module. This

is often a vendor-specific

algorithm.[1]3. The algorithm

will typically model the spatial

distribution of prompt gamma

coincidences based on the

physics of the decay and the

scanner geometry.4. This

model is then scaled and

subtracted from the acquired

sinograms before or during

image reconstruction.[8]

Inaccurate quantification, with

overestimation of activity in

tissues.

The scatter correction

algorithm is misinterpreting

prompt gamma events as

scatter, leading to incorrect

scaling and subtraction.[3]

Employ a dual-component

(scatter and prompt gamma)

background correction

method.Protocol:1. This

advanced method involves a

two-component fit to the

background signal in the

emission data.[8]2. One

component models the

Compton scatter distribution,

while the second component

models the prompt gamma

distribution.3. By fitting both

models simultaneously, a more

accurate separation and
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subtraction of both scatter and

prompt gamma contributions

can be achieved, leading to

improved quantitative

accuracy.[3]

"Hot spots" appearing in areas

known to have no tracer

uptake (e.g., cold phantoms).

Uncorrected prompt gamma

coincidences are being

reconstructed as real events.

[5][6]

Optimize the energy window

settings on the PET

scanner.Protocol:1. Narrowing

the upper energy level of the

acquisition window can help to

exclude some of the higher-

energy prompt gammas from I-

120.2. Acquire a series of

phantom scans with varying

upper energy window settings

(e.g., from 650 keV down to

550 keV) while keeping the

lower level constant.3. Analyze

the trade-off between the

reduction in background and

the loss of true 511 keV

annihilation events to

determine the optimal window

for your specific scanner and

experimental setup.[9]

Persistently high background

even after applying a standard

PGC algorithm.

The specific prompt gamma

emission profile of I-120 may

not be perfectly modeled by a

generic "non-pure positron

emitter" correction algorithm.

Consider implementing a Triple

Energy Window (TEW)

correction

technique.Protocol:1. This

method uses three energy

windows: one centered on the

511 keV photopeak and two

adjacent windows to sample

the scatter and background.

[10][11]2. The counts in the

adjacent windows are used to

estimate the contribution of
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scatter and other background

events (including prompt

gammas) within the photopeak

window.3. This estimation is

then subtracted from the

photopeak window data. The

TEW method can provide a

more data-driven approach to

background correction.[11]

Quantitative Data Summary
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Isotope Half-Life

Positron

Abundance

(%)

Maximum

Positron

Energy

(MeV)

Primary

Prompt

Gamma

Energy

(keV)

Key Imaging

Challenge

Iodine-120 (I-

120)

81.6

minutes[12]
~56%[13] 4.0[5] 560

High

background

from prompt

gamma

coincidences.

Iodine-124 (I-

124)
4.18 days[14] ~23%[7] 2.14 603[15]

Significant

prompt

gamma

coincidences

and longer-

lived isotope

for

longitudinal

studies.

Fluorine-18

(F-18)

109.8

minutes
~97% 0.63

None

significant

Standard for

PET;

challenges

are primarily

scatter and

randoms.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemlin.org/isotope/iodine-120
https://www.researchgate.net/figure/g-ray-intensities-in-the-decay-of-iodine-isotopes-encountered-in-this-work_tbl1_30048684
https://pubmed.ncbi.nlm.nih.gov/16845512/
https://www.researchgate.net/publication/14413243_Quantitative_Imaging_of_Iodine-124_with_PET
https://pmc.ncbi.nlm.nih.gov/articles/PMC2721226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5283715/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition

Background Correction

Image Reconstruction

I-120 Injection PET Scan (List-Mode)

Delayed Window
(Randoms Correction)Standard

Model-Based
(Scatter + Prompt Gamma

Correction)

Recommended for I-120

Triple Energy Window
(Scatter + Background

Correction)

Alternative for I-120

Corrected Sinograms Iterative Reconstruction
(e.g., OSEM) Final Quantitative Image

Click to download full resolution via product page

Caption: Workflow for I-120 PET imaging and background correction.
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Caption: I-120 decay and the origin of spurious coincidences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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